Cas no 61994-00-1 (Butanoyl chloride, 2-(3,4,5-trichlorophenoxy)-)

• Product Name: Butanoyl chloride, 2-(3,4,5-trichlorophenoxy)-
• CAS No: 61994-00-1
• MF: C₁₀H₈Cl₄O₂
• MW: 301.98131942749
• CID: 461375
• PubChem ID: 21488071
• Update Time: 2025-04-19

Butanoyl chloride, 2-(3,4,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-(3,4,5-trichlorophenoxy)-
• 2-(3,4,5-trichlorophenoxy)butanoyl chloride
• DTXSID60614682
• SCHEMBL11755431
• 61994-00-1

• Inchi： 1S/C10H8Cl4O2/c1-2-8(10(14)15)16-5-3-6(11)9(13)7(12)4-5/h3-4,8H,2H2,1H3
• InChI Key： GSNBCAYZKDIONI-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1C=C(C(=C(C=1)Cl)Cl)Cl)=O

Computed Properties

• Exact Mass: 299.92804
• Monoisotopic Mass: 299.927840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3